![molecular formula C21H25NO4 B2597855 2-(3,4-dimethoxyphenyl)-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)acetamide CAS No. 1421451-84-4](/img/structure/B2597855.png)
2-(3,4-dimethoxyphenyl)-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)acetamide
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Description
2-(3,4-dimethoxyphenyl)-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H25NO4 and its molecular weight is 355.434. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Cyclization and Synthesis Techniques
- A study explored the Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides, leading to the synthesis of erythrinanes, demonstrating a method for forming complex structures from simpler acetamide derivatives (Shiho Chikaoka et al., 2003).
Structural Analysis and Molecular Interactions
- Research on N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide revealed insights into hydrogen bonding, stacking, and halogen bonding through structure, Hirshfeld surface analysis, and DFT calculations, underscoring the utility of these compounds in understanding molecular interactions (M. Gouda et al., 2022).
Chemical Reactions and Mechanisms
Advanced Organic Synthesis
- A facile three-step synthesis of (±)-crispine A via an acyliminium ion cyclisation was reported, highlighting a high yielding cyclization technique for producing complex organic compounds from N-(4,4-diethoxybutyl)-2-(3,4-dimethoxyphenyl)acetamide derivatives (F. King, 2007).
Biochemical Applications and Analysis
Enzymatic and Biochemical Reactions
- Investigations into the oxidative reactions of azines provided a synthesis and detailed analysis of molecular structures and oxidation reactions of compounds closely related to the target molecule, offering insights into the biochemical applications of such structures (A. V. Malkova et al., 2014).
Applications in Catalysis
- A study detailed the use of nano magnetite (Fe3O4) as a catalyst for the synthesis of 1-(aryl(piperidin-1-yl)methyl)naphthalene-2-ol and related acetamide derivatives under ultrasound irradiation, showcasing the compound's role in facilitating environmentally friendly and efficient chemical reactions (M. Mokhtary & Mogharab Torabi, 2017).
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO4/c1-25-18-8-7-15(11-19(18)26-2)12-20(23)22-14-21(24)10-9-16-5-3-4-6-17(16)13-21/h3-8,11,24H,9-10,12-14H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMTVYFKDLGJTOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)NCC2(CCC3=CC=CC=C3C2)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.